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Abstract

LY2794193 is a highly potent and selective orthosteric agonist for the metabotropic glutamate
receptor 3 (mGlu3).[1][2] As a member of the Group Il metabotropic glutamate receptors,
mGlu3 is coupled to Gai/o proteins, and its activation leads to the inhibition of adenylyl cyclase,
thereby reducing intracellular cyclic AMP (cCAMP) levels.[3] This molecule serves as a critical
pharmacological tool for investigating the therapeutic potential of selective mGlu3 activation in
a range of central nervous system (CNS) disorders. This guide provides a comprehensive
overview of the chemical structure, pharmacological properties, and key experimental data
related to LY2794193.

Chemical Structure and Properties

LY2794193, with the IUPAC name (1S,2S,4S,5R,6S)-2-Amino-4-[(3-
methoxybenzoyl)amino]bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, is a derivative of the 2-
aminobicyclo[3.1.0]hexane-2,6-dicarboxylate scaffold.[2][4] This structural framework was
designed to mimic the extended conformation of glutamate.[4]
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Property Value Reference
(1S,2S,4S,5R,6S)-2-Amino-4-
[(3-

IUPAC Name methoxybenzoyl)amino]bicyclo  [2]
[3.1.0]hexane-2,6-dicarboxylic
acid

CAS Number 2173037-97-1 [1]

Molecular Formula C16H18N206

Molecular Weight 334.32 g/mol
O=C([C@@]1(N)[C@]2([H])--

SMILES INVALID-LINK--[C@]2([H])-- [1]
INVALID-LINK--C1)O

Appearance White to off-white solid [1]

Pharmacological Properties

LY2794193 demonstrates remarkable potency and selectivity for the human mGlu3 receptor

over the closely related mGlu2 receptor.[1][2]

Binding Affinity and Potency
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Receptor Parameter Value (nM) Reference
Human mGlu3 )
Ki 0.927 [1]
(hmGlu3)
EC50 0.47 [1]
Human mGlu2 )
Ki 412 [1]
(hmGlu2)
EC50 47.5 [1]
Rat Cortical Neurons
_ o EC50 0.44 [1]
(High Affinity)
Rat Cortical Neurons
EC50 43.6 [1]

(Low Affinity)

| Kineti le | le < _Dawd

Administration Parameter Value Reference
Intravenous (1 mg/kg)  Clearance 18.3 mL/min/kg [1]
Volume of Distribution
1.17 L/kg [1]
(vd)
Plasma Half-life (T1/2) 3.1 hours [1]
Subcutaneous (3
Cmax 6.78 uM [1]
mg/kg)
Tmax 0.44 hours [1]
AUC 9.9 uM [1]
Bioavailability 121% [1]

Mechanism of Action and Signaling Pathway

As a Group Il mGlu receptor agonist, LY2794193's primary mechanism of action involves the

activation of mGlu3 receptors, which are negatively coupled to adenylyl cyclase through Gai/o

proteins.[3] This activation leads to a decrease in the production of cCAMP.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [LY2794193: A Technical Guide to a Potent and
Selective mGlu3 Receptor Agonist]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618070#chemical-structure-and-properties-of-
ly2794193]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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